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Compound of Interest

Compound Name: Fluorescent brightener 71

Cat. No.: B125262

Fluorescent Brightener 71: A Comprehensive
Technical Guide

CAS Number: 16090-02-1

Chemical Name: Disodium 4,4'-bis[(4-anilino-6-morpholino-1,3,5-triazin-2-yl)amino]stilbene-
2,2'-disulfonate

This technical guide provides an in-depth overview of Fluorescent Brightener 71 (FB 71), a
prominent optical brightening agent. It is intended for researchers, scientists, and drug
development professionals, offering detailed information on its chemical and physical
properties, industrial applications, relevant experimental protocols, and toxicological profile.

Core Properties and Specifications

Fluorescent Brightener 71 is a stilbene-based compound widely utilized for its ability to
absorb ultraviolet light and re-emit it as blue light, resulting in a whiter and brighter appearance
of treated materials.[1][2] It exists as a pale yellow, odorless powder or granules and is soluble
in water.[2][3]
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Property

Value

Molecular Formula

CaoH3sN12Na20sS2

Molecular Weight 924.91 g/mol [2]

White to off-white or pale yellow
Appearance

powder/granules[2][3]
Melting Point >270 °C[3][4]

Water Solubility

1.223-1.9 g/L at 20-25°C[3][4]; 5 mg/L at 25°C[2]
(5]

Absorption Wavelength (Amax)

349 nm[3]

Emission Wavelength (Aem)

442 nm[3]

Synonyms

Fluorescent Brightener 260, C.I. Fluorescent
Brightener 71, Optical Brightener AMS, Optical
Brightener DMS, Optical Brightener CXT[4][6]

Industrial Applications and Methodologies

FB 71 is a key ingredient in the textile, paper, and detergent industries, where it serves to

enhance the whiteness and brightness of products.[2][6]

Textile Industry

In the textile industry, FB 71 is applied to cotton, nylon, and other fabrics to improve their

appearance.[6][7] It is typically used in the finishing stages of textile production.

Experimental Protocol: Application in Cotton Finishing

A general procedure for applying FB 71 to cotton fabric involves preparing a finishing bath,

applying it to the fabric, and then drying and curing the material.

Preparation of Finishing Bath | _Application
(0.1-0.3% FB 71 solution)

. . Moisture Removal Drying Fixation Curing Final Product . . .
|
Padding of Cotton Fabric (e.g., 100-120°C) (.8, 150-170°C) Finished Brightened Fabric
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A simplified workflow for applying Fluorescent Brightener 71 in textile finishing.

Paper Industry

In papermaking, FB 71 is added to the pulp slurry or applied as a surface coating to increase
the brightness of the final paper product.[2][8] A patented method suggests using 0.01%-1.0%
by weight of FB 71 at an optimal operating temperature of 30-80°C.[8]

Experimental Protocol: Wet-End Application in Papermaking

The following diagram illustrates a typical workflow for incorporating FB 71 in the wet-end of the
papermaking process.

. Incorporation Addition of FB 71 ‘Web Forming . ‘Water Removal . . Final Product .
Pulp Slurry Preparation (0.01-1.0% by weight) Sheet Formation ————————— | Pressing & Drying | Brightened Paper Product

Click to download full resolution via product page

Workflow for the wet-end application of Fluorescent Brightener 71 in papermaking.

Detergent Industry

FB 71 is a common additive in laundry detergents, where it deposits on fabrics during washing
to maintain or enhance their whiteness.[9]

Experimental Protocol: Formulation of a Heavy-Duty Liquid Detergent

A representative formulation for a heavy-duty liquid laundry detergent incorporating FB 71 is
outlined below. The process involves the sequential mixing of various components.

‘ 5. pH Adjustment & Viscosity Control

‘ Final Liquid Detergent

‘ 1. Dissolve FB 71 in Water ‘ 2. Add Surfactants & Builders ‘ ‘ 3. Incorporate Enzymes & Polymers ‘ ‘ 4. Add Fragrance & Preservatives

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b125262?utm_src=pdf-body-img
https://www.benchchem.com/product/b125262?utm_src=pdf-body
https://www.creative-diagnostics.com/cd40-cd40l-signaling-pathway.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC11583305/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11583305/
https://www.benchchem.com/product/b125262?utm_src=pdf-body-img
https://www.benchchem.com/product/b125262?utm_src=pdf-body
https://www.oecd.org/en/publications/2012/10/test-no-305-bioaccumulation-in-fish-aqueous-and-dietary-exposure_g1g24071.html
https://www.benchchem.com/product/b125262?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory
Check Availability & Pricing

A generalized workflow for formulating a liquid laundry detergent with Fluorescent Brightener
71.

Environmental Fate and Toxicological Profile
Environmental Persistence and Degradation

Fluorescent Brightener 71 is not readily biodegradable in aquatic environments.[10] However,
it can undergo photodegradation when exposed to sunlight, with a half-life of 3-6 hours in
laboratory studies.[11] This degradation can lead to the formation of persistent metabolites.[11]
The compound is expected to be persistent in soil and sediment.[1]

Experimental Protocol: Assessment of Ready Biodegradability (OECD Test Guideline 301D)

The ready biodegradability of FB 71 can be assessed using the Closed Bottle Test (OECD
301D). This method involves incubating the test substance with an inoculum in a sealed bottle
and measuring the consumption of dissolved oxygen over a 28-day period.

Preparation of Test Medium . . . . Incubation in Sealed Bottles . . o T .
(Mineral nutrients, FB 71) Inoculation with Microorganisms (28 days in the dark) Measurement of Dissolved Oxygen Calculation of % Biodegradation

Click to download full resolution via product page
Workflow for the OECD 301D Closed Bottle Test for ready biodegradability.

Bioaccumulation

Studies conducted according to OECD Test Guideline 305C have shown that Fluorescent
Brightener 71 has a low potential for bioaccumulation in fish.[11] The bioconcentration factors
(BCF) were determined to be well below the threshold for a bioaccumulation hazard.[11]

Toxicological Assessment in Caenorhabditis elegans**

Research using the nematode Caenorhabditis elegans as a model organism has provided
insights into the potential toxicological effects of FB 71. Exposure to FB 71 was found to inhibit
growth, locomotion, and reproduction in the nematodes.[12] Furthermore, the study indicated
that FB 71 could induce oxidative stress, as evidenced by the increased expression of genes
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such as gpx-4 and sod-4, which are associated with the production of reactive oxygen species
(ROS).[1]

Experimental Protocol: C. elegans Toxicity Assay

A typical toxicity assessment in C. elegans involves exposing the nematodes to various
concentrations of the test substance and observing different endpoints.

Endpoint Assessment
(Lethality, Growth, Locomotion, Reproduction)

— 4
Synchronization of C. elegans Culture EXP TR (D115 7.1
(Varying concentrations)

Gene Expression Analysis 4

(e.g., qPCR for stress response genes)

Data Analysis & Interpretation

Click to download full resolution via product page

A general workflow for assessing the toxicity of Fluorescent Brightener 71 using C. elegans.

Potential Signaling Pathway Interaction

A molecular docking study identified the CD40 ligand as a potential protein target for
Fluorescent Brightener 71, suggesting a possible interaction with immune signaling
pathways.[1] The CD40/CD40L signaling pathway is crucial for a variety of immune responses.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.researchgate.net/figure/Downstream-signaling-pathways-of-CD40-CD40L-CD40-ligation-initiates-diverse-downstream_fig1_376211902
https://www.benchchem.com/product/b125262?utm_src=pdf-body-img
https://www.benchchem.com/product/b125262?utm_src=pdf-body
https://www.benchchem.com/product/b125262?utm_src=pdf-body
https://www.researchgate.net/figure/Downstream-signaling-pathways-of-CD40-CD40L-CD40-ligation-initiates-diverse-downstream_fig1_376211902
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

Cell Membrane

Fluorescent Brightener 71

(Potential Interactor)

1
Potential Interaction
1

CD40 Ligand (CD154)

inding

CD40 Receptor

TRAFs
(TRAF2, 3, 5, 6)

l

MAPK Pathway NF-«kB Pathway PI3K/Akt Pathway

1

I

I

l
Gene Expression |
(Immune Response, Cell Survival, Proliferation) i
1

Click to download full resolution via product page

A potential interaction of Fluorescent Brightener 71 with the CD40 ligand signaling pathway.
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Analytical Methods

High-performance liquid chromatography (HPLC) is a primary method for the separation and
guantification of Fluorescent Brightener 71 in various matrices.[1][13]

Experimental Protocol: HPLC Analysis

A general HPLC method for the analysis of FB 71 would involve sample extraction,
chromatographic separation, and detection.

Sample Preparation Injection HPLC System Chromatographic Separation Detection

(Extraction & Cleanup) (Pump, Injector, Column) (e.g., Reversed-Phase) (e.g., Fluorescence or UV-Vis) Data Acquisition & Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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